Cas no 2321334-99-8 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}prop-2-en-1-one
• CAS No: 2321334-99-8
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 5341463
• Update Time: 2025-10-30

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(benzo[d][1,3]dioxol-5-yl)prop-2-en-1-one
• (E)-3-(1,3-benzodioxol-5-yl)-1-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]prop-2-en-1-one
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C16H16N4O3/c21-16(19-6-13(7-19)8-20-10-17-9-18-20)4-2-12-1-3-14-15(5-12)23-11-22-14/h1-5,9-10,13H,6-8,11H2/b4-2+
• InChI Key： OATBMXSELVPLGJ-DUXPYHPUSA-N
• SMILES： O=C(/C=C/C1=CC=C2C(=C1)OCO2)N1CC(CN2C=NC=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• XLogP3: 1.4
• Topological Polar Surface Area: 69.5

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}prop-2-en-1-one

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}prop-2-en-1-one

The compound with CAS No. 2321334-99-8, known as (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}prop-2-en-1-one, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of α,β-unsaturated ketones, which are well-known for their versatile reactivity and biological activity. The molecule's structure is characterized by a benzodioxole ring, a triazole group, and an azetidine ring, all of which contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of α,β-unsaturated ketones in medicinal chemistry due to their ability to participate in various bioisosteric replacements and their potential as scaffolds for drug design. The benzodioxole ring in this compound is particularly interesting as it has been shown to exhibit significant antioxidant properties, making it a valuable component in the development of anti-inflammatory and neuroprotective agents. Additionally, the triazole group is known for its ability to act as a hydrogen bond acceptor, enhancing the compound's bioavailability and stability in biological systems.

The azetidine ring in this molecule adds another layer of complexity and functionality. Azetidines are four-membered nitrogen-containing rings that are often used in drug design due to their ability to mimic peptide bonds and their potential as inhibitors of various enzymes. Recent research has demonstrated that azetidine-containing compounds can serve as effective inhibitors of kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases.

One of the most intriguing aspects of this compound is its potential as a lead compound in drug discovery. Its structure suggests that it could be further modified to enhance its pharmacokinetic properties or to target specific biological pathways. For instance, the benzodioxole ring could be substituted with electron-donating or electron-withdrawing groups to modulate its reactivity and selectivity. Similarly, the triazole group could be functionalized to introduce additional bioactive moieties or to improve its solubility.

Recent advancements in synthetic chemistry have also made it possible to synthesize this compound with high efficiency and precision. The use of microwave-assisted synthesis and continuous-flow reactors has significantly reduced the time required for multi-step syntheses while maintaining high yields and purity levels. These technological innovations have opened up new avenues for the large-scale production of this compound, making it more accessible for preclinical studies and early-stage clinical trials.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For example, it has demonstrated moderate inhibitory activity against several kinases involved in cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier suggests that it could be a candidate for treating neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease.

Another area of interest is the compound's potential as a prodrug or a biosensor. The presence of multiple functional groups allows for the possibility of designing delivery systems that can release the active drug at specific sites within the body. Furthermore, its photoreactivity could be exploited in light-responsive drug delivery systems or imaging agents.

In conclusion, (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}prop-2-en-1-one is a highly versatile and biologically active compound with significant potential in drug discovery and chemical synthesis. Its unique structure combines several functional groups that offer opportunities for further modification and optimization. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.